3-[2-(2,5-Dichlorophenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 3-[2-(2,5-dichlorophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C13H17Cl2NO.ClH/c14-11-3-4-12(15)13(8-11)17-7-5-10-2-1-6-16-9-10;/h3-4,8,10,16H,1-2,5-7,9H2;1H
• InChI Key: SEGWGEMVJGOALL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CCOC2=C(C=CC(=C2)Cl)Cl.Cl
• Molecular Formula: C13H18Cl3NO
• Molecular Weight: 310.6 g/mol
• CAS No.: 1220036-98-5

Description

3-[2-(2,5-Dichlorophenoxy)ethyl]piperidine hydrochloride is a chemical compound with the CAS number 1220036-98-5. It has a molecular formula of C13H18Cl3NO and a molecular weight of 310.6 g/mol.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring, which is a saturated heterocyclic molecule with one nitrogen atom and five carbon atoms in the ring. Attached to this ring is an ethyl group that is further connected to a dichlorophenoxy group. The exact spatial configuration and bond angles would require more detailed analysis or experimental data.

Scientific Research Applications

Analytical Methods and Toxicity Studies

Analytical Methods for Compound Detection and Characterization : Research on compounds like chlorophenols highlights the importance of analytical methods for detecting and characterizing environmental pollutants. Studies such as "Analysis of global trends and gaps for studies about 2,4-D herbicide toxicity" emphasize the advancement in toxicology and mutagenicity research, utilizing quantitative visualization to summarize data on specific characteristics of compound toxicity and mutagenicity (Zuanazzi, Ghisi, & Oliveira, 2020). These methodologies can be pivotal in understanding the behavior and impact of complex compounds in various environments.

Toxicity and Environmental Impact : The study "Occurrence and toxicity of antimicrobial triclosan and by-products in the environment" reviews the occurrence, toxicity, and degradation of triclosan in the environment, presenting a model for understanding the environmental and health implications of chemical compounds. This approach is crucial for assessing the impact of chemical compounds on health and ecosystems (Bedoux, Roig, Thomas, Dupont, & Bot, 2012).

Pharmacological and Biochemical Research

Pharmacological Activities : Research on different pharmacological aspects, such as the review "Clinical Pharmacokinetics of Irinotecan," provides insights into the metabolism, effects, and clinical relevance of pharmacologically active compounds. Such studies are essential for developing therapeutic agents and understanding their mechanisms (Chabot, 1997).

Biochemical Research Applications : The exploration of biochemical pathways and interactions, as seen in "The chemistry behind antioxidant capacity assays," serves as a foundation for assessing the antioxidant properties of chemical compounds. This research is fundamental in evaluating the therapeutic potential and biochemical interactions of new compounds (Huang, Ou, & Prior, 2005).